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Compound of Interest

Compound Name: Clozapine N-oxide dihydrochloride

Cat. No.: B2363190

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of research-
grade Clozapine N-oxide (CNO) dihydrochloride, a key chemogenetic actuator for Designer
Receptors Exclusively Activated by Designer Drugs (DREADDS). This document is intended to
guide researchers in the effective application of CNO dihydrochloride in both in vitro and in vivo
experimental settings.

Introduction

Clozapine N-oxide (CNO) is a metabolite of the atypical antipsychotic drug clozapine.[1] While
initially considered pharmacologically inert, CNO is the most common ligand used to activate
engineered G protein-coupled receptors (GPCRs) known as DREADDs.[1][2] The
dihydrochloride salt of CNO offers enhanced water solubility, making it a convenient choice for
various research applications.[1] DREADD technology allows for the precise temporal and
spatial control of neuronal activity and other cellular signaling pathways, offering a powerful tool
in neuroscience and cell biology research.[2][3] The most widely used DREADDs are the
hM3Dq receptor, which couples to the Gq signaling pathway to activate neurons, and the
hM4Di receptor, which couples to the Gi pathway to inhibit neuronal activity.[2][4]

Supplier Information and Product Specifications

A critical first step in ensuring reproducible research is the sourcing of high-purity reagents.
Several reputable suppliers provide research-grade Clozapine N-oxide dihydrochloride. It is
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imperative to obtain a Certificate of Analysis (CoA) from the supplier to verify the purity and
identity of the compound.

Table 1: Prominent Suppliers of Research-Grade Clozapine N-oxide Dihydrochloride

. ) Catalog Number
Supplier Product Name Purity
(Example)

Clozapine N-oxide
Hello Bio (CNO) dihydrochloride  >98% HB6149
(Water soluble)

o Clozapine N-oxide
Tocris Bioscience ) ) >99% (HPLC) 6329
dihydrochloride

Clozapine N-oxide
MedChemExpress ) ) >98% HY-17366A
dihydrochloride

Clozapine N-oxide

Sigma-Aldrich (Merck) ) =>98% (HPLC) SML2304
hydrochloride
] Clozapine N-oxide
Cayman Chemical ] >98% 16531
(hydrochloride)

Table 2: Physicochemical Properties of Clozapine N-oxide Dihydrochloride

Property Value Reference
Molecular Formula C18H19CIN4O - 2HCI [5]
Molecular Weight 415.74 g/mol [5]
Appearance Crystalline solid [6]

- Water (up to 100 mM), DMSO
Solubility [5]
(up to 100 mM)

Desiccate at room temperature
Storage (5]
or -20°C for long-term storage
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Mechanism of Action

Recent studies have revealed that systemically administered CNO has poor blood-brain barrier
permeability and is reverse-metabolized to clozapine in the periphery.[7] This peripherally
formed clozapine then crosses the blood-brain barrier to activate the DREADD receptors.[7] At
the concentrations typically achieved through standard CNO dosing, the resulting clozapine
levels are generally sub-threshold for its antipsychotic effects but sufficient to activate the high-
affinity DREADD receptors.[7] However, it is crucial to include appropriate control groups in all
experiments to account for potential off-target effects of low-dose clozapine.[8][9]

DREADD Signaling Pathways

The activation of DREADDs by CNO (via clozapine) initiates specific intracellular signaling
cascades depending on the G protein to which the receptor is coupled.
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hM3Dq (Gg-coupled) DREADD Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Research-Grade
Clozapine N-oxide Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2363190#supplier-information-for-research-grade-
clozapine-n-oxide-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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